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An In-Depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-
isopropoxythiazole

Introduction

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous
pharmacologically active compounds. Its unique electronic properties and ability to engage in
various biological interactions have cemented its role in the development of novel therapeutics,
including anti-inflammatory, antimicrobial, and anti-cancer agents.[1][2] Within this class,
functionalized intermediates such as 5-Bromo-2-isopropoxythiazole serve as critical building
blocks for creating diverse molecular architectures. The strategic placement of a bromine atom
at the 5-position provides a versatile handle for cross-coupling reactions, while the 2-
isopropoxy group modulates the electronic character and lipophilicity of the ring system.

This technical guide offers researchers, scientists, and drug development professionals a
comprehensive overview of the core physical and chemical properties of 5-Bromo-2-
isopropoxythiazole. Moving beyond a simple data sheet, this document provides context on
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its synthesis, practical insights into its analytical characterization, and essential safety
protocols, empowering scientists to utilize this valuable reagent with confidence and precision.

Section 1: Molecular Identity and Structure

A precise understanding of a compound's identity is the foundation of all subsequent research.
5-Bromo-2-isopropoxythiazole is a halogenated heterocyclic compound with the following
identifiers:

Chemical Name: 5-Bromo-2-isopropoxythiazole

CAS Number: 1086382-62-8[3]

Molecular Formula: CsHsBrNOS

Molecular Weight: 238.10 g/mol

The structure features a five-membered thiazole ring containing one sulfur and one nitrogen
atom. It is substituted at the 5-position with a bromine atom and at the 2-position with an
isopropoxy ether linkage. This combination of functional groups dictates its reactivity, solubility,
and potential for further chemical modification.

Section 2: Physicochemical Properties

While extensive experimental data for this specific molecule is not widely published, we can
compile known information and derive key properties from closely related analogs and
predictive models. These properties are crucial for designing reaction conditions, purification
strategies, and formulation studies.
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Property Value Source | Comments
CAS Number 1086382-62-8 Fluorochem|3]
MDL Number MFCD11223422 Fluorochem[3]
Inferred from the synthesis of
Appearance Colorless oil the highly analogous 5-bromo-
2-ethoxythiazole.[4]
Predicted value for the
Boiling Point ~296.3 £20.0 °C analogous compound 5-
Bromo-2-isopropoxyaniline.[5]
Predicted value for the
Density ~1.392 £ 0.06 g/cm3 analogous compound 5-
Bromo-2-isopropoxyaniline.[5]
) Inferred from typical solvents
- Soluble in DMF, ethyl acetate, o ]
Solubility used in its synthesis and
hexanes. e
purification.[4]
Store at room temperature, in Recommended conditions for
Storage a dark place under an inert the analogous compound 5-

atmosphere.

Bromo-2-isopropoxyaniline.[5]

Section 3: Synthesis and Reactivity Context

Understanding the synthesis of a compound provides invaluable context for its handling and

properties. The preparation of the closely related 5-bromo-2-ethoxythiazole involves the direct

bromination of the corresponding 2-alkoxythiazole precursor. This straightforward and high-

yielding reaction highlights the reactivity of the thiazole ring and informs on the compound's

stability and potential side-products.

Protocol: Synthesis of 5-Bromo-2-alkoxythiazole Analog

This protocol is adapted from the documented synthesis of 5-bromo-2-ethoxythiazole and is

directly applicable for the isopropoxy derivative.[4]

Objective: To synthesize 5-bromo-2-isopropoxythiazole via electrophilic bromination.
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Materials:

2-Isopropoxythiazole

e N-Bromosuccinimide (NBS)

e N,N-Dimethylformamide (DMF)

o Ethyl acetate

¢ Hexanes

« Silica gel for chromatography

Procedure:

Dissolve 2-isopropoxythiazole (1 equivalent) in DMF.

 To this solution, add N-Bromosuccinimide (1.5 equivalents) portion-wise.

« Stir the reaction mixture at room temperature for approximately 3 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC) or LCMS.

o Upon completion, the reaction mixture is subjected directly to purification.

» Purify the crude product by flash column chromatography on silica gel, using a gradient of
ethyl acetate in hexanes (e.g., 10% ethyl acetate/hexane) to elute the final product.[4]

e The final product is isolated as a colorless oil.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

e 2. mdpi.com [mdpi.com]

¢ 3. 5-Bromo-2-isopropoxythiazole [chemdict.com]

e 4. 5-broMo-2-ethoxy-thiazole synthesis - chemicalbook [chemicalbook.com]
e 5. 5-Bromo-2-isopropoxyaniline CAS#: 1019442-22-8 [chemicalbook.com]

¢ To cite this document: BenchChem. [5-Bromo-2-isopropoxythiazole physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2449009/docs#5-bromo-2-isopropoxythiazole-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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